Cas no 1806805-89-9 (2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1806805-89-9
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4849533
• Update Time: 2025-05-22

2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H8F2N2O2/c9-7(10)4-1-5(8(13)14)6(2-11)12-3-4/h1,3,7H,2,11H2,(H,13,14)
• InChI Key： MZFJFJJEKXKTHJ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CN)C(C(=O)O)=C1)F

Computed Properties

• Exact Mass: 202.055
• Monoisotopic Mass: 202.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid

Comprehensive Overview of 2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806805-89-9)

In the realm of pharmaceutical and agrochemical research, 2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806805-89-9) has emerged as a compound of significant interest. This pyridine derivative, characterized by its unique difluoromethyl and aminomethyl functional groups, exhibits versatile applications in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. The compound's carboxylic acid moiety further enhances its utility in conjugation reactions, making it a valuable intermediate in synthetic chemistry.

The structural features of 2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid contribute to its growing popularity in medicinal chemistry. The presence of the difluoromethyl group is noteworthy, as fluorinated compounds often demonstrate improved metabolic stability and membrane permeability—key considerations in modern drug design. Recent studies highlight its role in addressing challenges related to drug bioavailability and target selectivity, topics frequently searched in academic and industrial databases. Its pyridine core also aligns with current trends in heterocyclic compound research, a field experiencing exponential growth due to its relevance in developing novel therapeutics.

From a synthetic perspective, CAS No. 1806805-89-9 offers intriguing possibilities for structure-activity relationship (SAR) studies. The compound's aminomethyl substituent provides a handle for further derivatization, allowing researchers to explore diverse chemical space—a strategy often employed in fragment-based drug discovery. This adaptability resonates with contemporary search trends focusing on scaffold hopping and lead optimization techniques. Analytical data suggests growing interest in this compound's spectroscopic properties and crystallographic characteristics, as evidenced by increasing queries in scientific literature databases.

The application spectrum of 2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid extends beyond pharmaceuticals. In material science, its hydrogen bonding capacity and molecular polarity make it a candidate for designing functional materials. This dual applicability addresses frequent user inquiries about multipurpose chemical intermediates and cross-disciplinary research tools. Quality control parameters for this compound—including HPLC purity, residual solvent content, and stable isotope labeling—represent additional hot topics in procurement discussions, reflecting the compound's expanding commercial relevance.

Environmental and safety profiles of pyridine derivatives like CAS No. 1806805-89-9 are receiving heightened attention, coinciding with industry-wide emphasis on green chemistry principles. Recent publications discuss its biodegradation pathways and ecotoxicological data—subjects increasingly searched by regulatory affairs professionals. The compound's storage stability under various conditions (a common concern among laboratory users) has been systematically evaluated, with findings suggesting optimal preservation methods that align with good laboratory practices.

Innovative synthetic routes to access 2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid continue to evolve, with recent patents disclosing improved atom economy and catalytic processes. These advancements respond to market demands for cost-effective synthesis and scale-up protocols—frequent search terms among process chemists. The compound's role in combinatorial chemistry libraries further enhances its commercial appeal, particularly for organizations engaged in high-throughput screening programs.

Analytical characterization of this compound involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray diffraction—methods consistently ranking high in search engine queries related to compound verification. The availability of detailed spectral data for CAS No. 1806805-89-9 facilitates its adoption in research settings, addressing a critical need for well-characterized reference materials in synthetic projects.

Market intelligence indicates growing procurement of 2-(Aminomethyl)-5-(difluoromethyl)pyridine-3-carboxylic acid by contract research organizations and academic institutions. This trend mirrors broader industry movements toward specialty chemicals and custom synthesis services—keywords demonstrating strong search volume in chemical commerce platforms. The compound's supply chain transparency and documentation quality have become key differentiators among suppliers, reflecting purchaser priorities identified through search analytics.

Future research directions for this compound likely include exploration of its metal coordination chemistry and potential in supramolecular assemblies—emerging topics in scholarly search patterns. Its chiral derivatives may also attract attention given the pharmaceutical industry's sustained focus on enantioselective synthesis. These prospective applications position CAS No. 1806805-89-9 as a compound with enduring scientific value across multiple chemistry subdisciplines.